Cas no 2106770-79-8 (Ethyl 4-amino-6-methoxynicotinate)
2106770-79-8 structure
Product Name:Ethyl 4-amino-6-methoxynicotinate
CAS No:2106770-79-8
MF:C9H12N2O3
MW:196.203182220459
CID:5747303
PubChem ID:134830463
Update Time:2023-11-11
Ethyl 4-amino-6-methoxynicotinate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-amino-6-methoxynicotinate
- 2106770-79-8
-
- Inchi: 1S/C9H12N2O3/c1-3-14-9(12)6-5-11-8(13-2)4-7(6)10/h4-5H,3H2,1-2H3,(H2,10,11)
- InChI Key: GWXDXZAQFKWMAU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(=CC=1N)OC)=O
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 74.4Ų
Ethyl 4-amino-6-methoxynicotinate Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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